Cas no 2229518-85-6 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol
• CAS No: 2229518-85-6
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 6150896
• PubChem ID: 165973382
• Update Time: 2025-11-05

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol
• 2229518-85-6
• EN300-1921435

• Inchi： 1S/C7H9BrN2O/c1-10-5(4-6(8)9-10)7(11)2-3-7/h4,11H,2-3H2,1H3
• InChI Key： YIBNXGZUERVRJQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2(CC2)O)N(C)N=1

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol

1-(3-Bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol: A Comprehensive Overview

The compound 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol (CAS No. 2229518-85-6) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms. The presence of a bromine atom at the 3-position of the pyrazole ring adds to its complexity and potential reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their unique physical and chemical properties. The small ring strain in cyclopropane rings can lead to interesting interactions with biological targets, making them valuable in the development of novel therapeutic agents. For instance, research has shown that cyclopropane derivatives can act as inhibitors of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders.

The pyrazole moiety in this compound is another point of interest. Pyrazoles are known for their versatility in medicinal chemistry, often serving as scaffolds for designing bioactive molecules. The substitution pattern on the pyrazole ring can significantly influence its pharmacological properties. In this case, the bromine atom at the 3-position introduces electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in biological systems.

From a synthetic perspective, the preparation of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol involves a series of well-established organic reactions. The synthesis typically begins with the formation of the pyrazole ring through a condensation reaction between an aldehyde or ketone and an amine derivative. Subsequent bromination and cyclization steps are then employed to introduce the cyclopropane ring and achieve the final product. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for further research.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Its structure provides multiple sites for functional group modification, allowing chemists to explore a wide range of analogs with varying biological activities. For example, researchers have investigated the effects of substituting different groups on the pyrazole ring or modifying the cyclopropane moiety to enhance solubility or bioavailability.

Moreover, computational studies have played a crucial role in understanding the molecular interactions of this compound with biological targets. Techniques such as molecular docking and dynamics simulations have provided insights into how 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1-ol interacts with proteins at atomic levels. These studies have revealed that the cyclopropane ring can form unique van der Waals interactions with hydrophobic pockets in protein structures, while the pyrazole moiety contributes to hydrogen bonding networks.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate absorption and distribution properties. However, further research is needed to evaluate its stability in biological systems and its potential for metabolism or excretion pathways. Understanding these aspects will be critical for determining its suitability as a drug candidate.

The development of efficient analytical methods for characterizing this compound has also been an area of focus. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods ensure that researchers can accurately study its properties and behavior under various conditions.

In conclusion, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropan-1